Cas no 865181-12-0 (2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865181-12-0
• MF: C₂₂H₁₆N₂OS
• MW: 356.440243721008
• CID: 6533654
• Update Time: 2025-06-22

2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• 1-Naphthaleneacetamide, N-[3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C22H16N2OS/c1-2-14-24-19-12-5-6-13-20(19)26-22(24)23-21(25)15-17-10-7-9-16-8-3-4-11-18(16)17/h1,3-13H,14-15H2
• InChI Key： QNPDUBGTYMBUCV-UHFFFAOYSA-N
• SMILES： C1(CC(N=C2N(CC#C)C3=CC=CC=C3S2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 356.098
• Monoisotopic Mass: 356.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 566.8±60.0 °C(Predicted)
• pka: -2.00±0.20(Predicted)

Additional information on 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Introduction to 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 865181-12-0, specifically 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, represents a fascinating intersection of structural complexity and biological potential. This molecule, characterized by its intricate aromatic and heterocyclic framework, has garnered attention in the chemical biology community due to its unique pharmacophoric features. The presence of a naphthalene ring, a propargyl group, and a benzothiazole core suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with unprecedented accuracy. The benzothiazole moiety, a well-known scaffold in medicinal chemistry, is frequently associated with bioactivity in various therapeutic areas, including anti-inflammatory and anticancer applications. In particular, the 2-(naphthalen-1-yl) substituent introduces hydrophobic interactions that can enhance membrane permeability, while the (prop-2-yn-1-yl) group adds a rigid triple-bond structure that may influence binding orientation and stability. These features collectively contribute to the compound's potential as a lead molecule for novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with neurodegenerative diseases. Emerging research indicates that benzothiazole derivatives can interact with specific enzymes and receptors involved in processes such as oxidative stress regulation and neuroinflammation. The naphthalen-1-yl moiety, in particular, has been shown to exhibit properties that may enhance penetration across the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery. This characteristic makes 2-(naphthalen-1-yl)-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide an attractive candidate for further investigation in models of Alzheimer's disease and Parkinson's disease.

In addition to its neurobiological potential, this compound has shown promise in preliminary studies related to anti-cancer therapy. The combination of the benzothiazole core and the propargyl group creates a structure that can potentially disrupt cancer cell proliferation by inhibiting key kinases or modulating signaling pathways such as MAPK and PI3K/Akt. Recent publications have highlighted the ability of similar benzothiazole derivatives to induce apoptosis in various cancer cell lines while exhibiting low toxicity towards normal cells. This selective toxicity is crucial for developing effective anti-cancer agents that minimize side effects. The (propargyl) group's ability to participate in metal coordination or undergo bioconjugation reactions also opens up avenues for targeted drug delivery systems, where the compound can be linked to ligands that specifically bind to cancer-associated antigens.

The synthesis of 865181-12-0 presents both challenges and opportunities for synthetic chemists. The multi-step process involves constructing the benzothiazole ring system followed by functionalization with the naphthalene and propargyl groups. Advanced synthetic techniques such as transition-metal-catalyzed coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings) have been employed to introduce these substituents efficiently. The use of palladium catalysts has been particularly advantageous in achieving high yields and regioselectivity during these transformations. Additionally, modern computational methods have been utilized to optimize reaction conditions and predict intermediates, reducing trial-and-error experimentation and accelerating the discovery process.

The pharmacokinetic properties of 2-(naphthalen-1-yl)-N-(2Z)-3-(proparglyl)-2,3-dihydrobenzothiazolone acetamide are another critical area of focus. Studies have begun to explore its solubility, stability under physiological conditions, and metabolic pathways. The presence of both polar (acetamide) and non-polar (naphthalene) regions suggests that this compound may exhibit reasonable bioavailability if optimized appropriately. Furthermore, its chemical stability under storage conditions is essential for practical application in clinical trials and pharmaceutical formulations. Researchers are employing high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) to monitor degradation products and assess shelf life accurately.

Ethical considerations are also integral to the development of new therapeutic agents like this one. Ensuring that research is conducted responsibly involves not only adherence to regulatory guidelines but also consideration of environmental impact throughout the lifecycle of the compound—from synthesis to disposal. Green chemistry principles are being increasingly adopted in pharmaceutical research to minimize waste generation and reduce reliance on hazardous reagents. For instance, solvent-free reactions or the use of recyclable catalysts are being explored as alternatives to traditional methods.

The future direction for research on CAS no 86518112 includes both structural optimization and preclinical validation. By modifying substituents or exploring analogs based on computational predictions, scientists aim to enhance potency while reducing off-target effects. Preclinical studies will be essential to confirm biological activity in vivo using animal models before human trials can commence. Collaborations between academic institutions and pharmaceutical companies are likely to play a pivotal role in translating laboratory findings into viable therapeutics.

In conclusion,86518112 exemplifies how intricate molecular design can yield compounds with significant therapeutic potential across multiple disease areas. Its unique structural features—combining aromatic stability with functional groups that mediate biological interactions—make it a compelling subject for further study. As our understanding of molecular recognition continues to evolve through interdisciplinary approaches combining chemistry, biology, and computation, this type of compound will remain at forefronts efforts aimed discovering next generation medicines address unmet medical needs effectively efficiently.